Cas no 891116-46-4 (3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea)

• Product Name: 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea
• CAS No: 891116-46-4
• MF: C₂₁H₂₂N₄O₄S
• MW: 426.488783359528
• CID: 5515070
• Update Time: 2025-08-04

3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(6-methyl-1,3-benzothiazol-2-yl)urea
• 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea

• Inchi： 1S/C21H22N4O4S/c1-12-4-6-15-18(8-12)30-21(23-15)24-20(27)22-13-9-19(26)25(11-13)14-5-7-16(28-2)17(10-14)29-3/h4-8,10,13H,9,11H2,1-3H3,(H2,22,23,24,27)
• InChI Key： HYQLVLCBUGQZKH-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OC)C(OC)=C2)C1)C(NC1=NC2=CC=C(C)C=C2S1)=O

Additional information on 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea

3-1-(3,4-Dimethoxyphenyl)-5-Oxopyrrolidin-3-yl-1-(6-Methyl-1,3-Benzothiazol-2-yl)Urea (CAS No. 891116-46-4): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea (CAS No. 891116-46-4) stands out as a compound of significant interest. This urea derivative, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound's intricate molecular architecture, combining a pyrrolidinone core with dimethoxyphenyl and benzothiazole moieties, offers a rich platform for exploring novel bioactive molecules.

The 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea is particularly notable for its potential role in targeting enzymes and receptors involved in inflammatory and neurological pathways. Researchers have increasingly focused on urea derivatives due to their versatility in forming hydrogen bonds, a critical feature for molecular recognition in drug design. The presence of the benzothiazole group, a common scaffold in FDA-approved drugs, further enhances the compound's relevance in therapeutic development.

Recent trends in pharmaceutical research highlight a growing interest in multi-target drug design, where compounds like 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea could play a pivotal role. The dimethoxyphenyl moiety, for instance, is often associated with antioxidant and neuroprotective properties, making this compound a candidate for studies on neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the pyrrolidinone ring is a recurring motif in nootropic and cognitive-enhancing agents, aligning with the rising demand for brain health supplements.

From a synthetic chemistry perspective, the preparation of 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea involves multi-step organic transformations, including condensation and cyclization reactions. The compound's CAS No. 891116-46-4 serves as a unique identifier in chemical databases, facilitating its tracking in academic and industrial research. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity, ensuring reproducibility in experimental studies.

The potential applications of 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea extend beyond traditional drug discovery. With the advent of AI-driven drug discovery, this compound could be screened against virtual libraries to identify novel interactions with biological targets. The integration of machine learning and computational chemistry has opened new avenues for optimizing such molecules, reducing the time and cost associated with empirical testing.

In conclusion, 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(6-methyl-1,3-benzothiazol-2-yl)urea (CAS No. 891116-46-4) represents a fascinating subject of study at the intersection of organic chemistry and pharmacology. Its structural complexity and functional diversity make it a valuable candidate for further exploration in drug development and biomedical research. As the scientific community continues to unravel its potential, this compound may well emerge as a cornerstone in the design of next-generation therapeutics.